5-Formyl-5,6,7,8-tetrahydronaphthalene-1-carbonitrile

• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 5-formyl-5,6,7,8-tetrahydronaphthalene-1-carbonitrile
• InChI: InChI=1S/C12H11NO/c13-7-9-3-1-6-12-10(8-14)4-2-5-11(9)12/h1,3,6,8,10H,2,4-5H2
• InChI Key: ZZJJRSJXWKYWKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC(=C2C1)C#N)C=O

Description

5-Formyl-5,6,7,8-tetrahydronaphthalene-1-carbonitrile is a useful research compound. Its molecular formula is C12H11NO and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 5-(methoxymethylene)-5,6,7,8-tetrahydronaphthalene-1-carbonitrile (320 mg, 1.61 mmol) in DCM (7 mL) was added BBr3 (1.2 g, 4.8 mmol) dropwise at −78° C. under N2, then the mixture was stirred at this temperature for 3 h. It was poured into ice-saturated NaHCO3 solution, and extracted with DCM. The organic layer was washed with brine and dried over Na2SO4. The solvent was removed in vacuo to give crude title compound, which was used for next step.

Synthesis routes and methods II

Procedure details

5-Formyl-5,6,7,8-tetrahydronaphthalene-1-carbonitrile was prepared from 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carbonitrile in an analogous fashion to that described above for the synthesis of 1-formyl-2,3-dihydro-1H-indene-4-carbonitrile (Steps B and C).